Cas no 512-06-1 (Neodiosgenin)

• Product name: Neodiosgenin
• CAS No: 512-06-1
• MF: C₂₇H₄₂O₃
• MW: 414.620588779449
• MDL: MFCD20377911
• CID: 37907
• PubChem ID: 441900

Neodiosgenin Chemical and Physical Properties

Names and Identifiers

• yamogenin
• DIOSGENIN
• (20Α,22R,25S)-Spirosta-5-Ene-3Β-Ol
• (3beta,25S)-spirost-5-en-3-ol
• NSC 226132
• Spirost-5-en-3-ol, (3beta,25S)-
• Jamogenin
• Neodiosgenin
• 3beta-Hydroxy-5-spirostene
• Spirosta-5-ene-3beta-ol
• 8289AH
• 512Y061
• (1S,2S,4S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,1
• 25-epi-Diosgenin
• C08918
• (25S)-spirost-5-en-3beta-ol
• (2'R,4S,5'S,6aR,6bS,8aS,8bR,9S,11aS,12aS,12bS)-5',6a,8a,9-tetramethyl-1,3,3',4,4',5,5',6,6a,6b,6',7,8,8a,8b,9,11a,12,12a,12b-icosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
• DTXCID201331882
• SCHEMBL6040875
• CHEMBL400807
• s5675
• (22r,25s)-(20alpha)-spirost-5-en-3beta-ol
• CS-0018583
• DTXSID60903922
• BDBM604165
• (2R,5'S)-5'-tetramethylspiro[[?]-2,2'-tetrahydropyran]ol
• HY-N2078
• NSC-226132
• (1S,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• US11660306, Example Yamogenin
• M487OD4XW3
• SPIROST-5-EN-3-OL, (3.BETA.,25S)-
• (20alpha,22r,25s)-Spirosta-5-ene-3beta-ol
• NS00093689
• UNII-M487OD4XW3
• WQLVFSAGQJTQCK-CAKNJAFZSA-N
• AKOS025402417
• LMST01080045
• AC-8895
• Yamogenin - 70%
• Q8048088
• XY165194
• 512-06-1
• CHEBI:10086
• (22R,25S)-(20.ALPHA.)-SPIROST-5-EN-3.BETA.-OL
• 25D-Spirost-5-en-3beta-ol
• NSC226132
• 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• Spirost-5-en-3-ol,25R)-
• FT-0603434
• Spirost-5-en-3-ol
• Oprea1_211630
• (25R)-Spirost-5-en-3.beta.-ol
• WQLVFSAGQJTQCK-UHFFFAOYSA-N
• 22.alpha.-Spirost-5-en-3.beta.-ol
• 25D-spirost-5-en-3.beta.-ol
• Spiro(8H-naphth(2',1':4,5)-indeno(2,1-b)furan-8,2'-(2H)-pyran)-2-ol, 1,2,3,3',4,4',4a,4b,5,5',6,6',6a,6b,7,9a,10,10a,10b,11-eicosahydro-4a,5',6a,7-tetramethyl-
• AKOS005612978
• VS-02258
• NSC33396
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], spirost-5-en-3-ol deriv.
• SY015253
• Epidiosgenin_71.9%
• 5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icosan]-18'-en-16'-ol
• SCHEMBL13632238
• Spirost-5-en-3.beta.-ol, (25R)-
• Spirost-5-en-3-ol, (3.beta.,25R)-
• Spiro[8H-naphth[2',5]-indeno[2,1-b]furan-8,2'-[2H]-pyran]-2-ol, 1,2,3,3',4,4',4a,4b,5,5',6,6',6a,6b,7,9a,10,10a,10b,11-eicosahydro-4a,5',6a,7-tetramethyl-
• Spirost-5-en-3-ol #
• (25R)-spirost-5-en-3beta-ol
• Nitogenin
• Diosgenin; (3beta,25R) Spirost-5-en-3-ol
• (25R)-5-Spirosten-3β-ol, 3β-Hydroxy-5-spirostene
• (20R,25R)-spirost-5-en-3beta-ol
• DA-59207

• MDL： MFCD20377911
• Inchi： 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16?,17?,19?,20?,21?,22?,23?,24?,25-,26-,27+/m0/s1
• InChI Key： WQLVFSAGQJTQCK-BGBZLLQWSA-N
• SMILES： O1[C@]2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 414.313395g/mol
• Surface Charge: 0
• XLogP3: 5.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 414.313395g/mol
• Monoisotopic Mass: 414.313395g/mol
• Topological Polar Surface Area: 38.7Ų
• Heavy Atom Count: 30
• Complexity: 746
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 414.6

Experimental Properties

• Density: 1.13
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6°C
• Refractive Index: 1.564
• PSA: 38.69000
• LogP: 5.71390

Additional information on Neodiosgenin

Neodiosgenin (CAS No. 512-06-1): A Comprehensive Guide to Its Properties and Applications

Neodiosgenin (CAS No. 512-06-1) is a naturally occurring steroid sapogenin derived from plants, particularly those in the Dioscorea family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, nutraceuticals, and cosmetic industries. With the growing interest in plant-derived bioactive compounds, Neodiosgenin stands out as a promising candidate for various therapeutic and commercial uses.

The chemical structure of Neodiosgenin is characterized by its steroidal backbone, which is similar to other well-known sapogenins like diosgenin. This structural similarity allows it to serve as a precursor for the synthesis of various steroidal hormones and drugs. Researchers have been exploring its potential in managing metabolic disorders, inflammation, and even cancer, making it a hot topic in modern biomedical research.

One of the most frequently asked questions about Neodiosgenin is, "What are the health benefits of Neodiosgenin?" Studies suggest that this compound exhibits antioxidant, anti-inflammatory, and anti-proliferative properties. These attributes make it a valuable ingredient in dietary supplements aimed at supporting cardiovascular health, reducing oxidative stress, and promoting overall wellness. Additionally, its role in skin care formulations is being investigated due to its potential to enhance collagen production and reduce signs of aging.

In the pharmaceutical industry, Neodiosgenin is often compared to diosgenin, another well-studied sapogenin. While both compounds share similar properties, Neodiosgenin is believed to have unique bioactivity profiles that may offer distinct advantages. For instance, some studies indicate that Neodiosgenin may have higher bioavailability or better therapeutic efficacy in certain applications, though further research is needed to confirm these findings.

The market for Neodiosgenin is expanding, driven by increasing demand for natural and plant-based ingredients in healthcare and cosmetics. Consumers are increasingly seeking products with "natural steroid alternatives" or "plant-derived bioactive compounds," and Neodiosgenin fits perfectly into this trend. Manufacturers are also exploring sustainable extraction methods to meet the rising demand while minimizing environmental impact.

Another area of interest is the potential of Neodiosgenin in sports nutrition. Athletes and fitness enthusiasts are always on the lookout for natural compounds that can support muscle recovery and performance. Preliminary research suggests that Neodiosgenin may help modulate hormone levels naturally, making it a candidate for inclusion in sports supplements. However, more clinical trials are required to validate these claims.

From a technical standpoint, Neodiosgenin is typically extracted from plant sources using advanced techniques like supercritical fluid extraction or enzymatic hydrolysis. These methods ensure high purity and yield, which are critical for pharmaceutical and nutraceutical applications. The compound is usually available as a white crystalline powder, soluble in organic solvents but poorly soluble in water.

Quality control is paramount when it comes to Neodiosgenin products. Reputable suppliers provide certificates of analysis (CoA) to verify purity, identity, and potency. Consumers and manufacturers alike should look for products that meet pharmacopeial standards to ensure safety and efficacy. Common analytical techniques used for quality assessment include HPLC, GC-MS, and NMR spectroscopy.

In conclusion, Neodiosgenin (CAS No. 512-06-1) is a versatile and promising compound with a wide range of potential applications. Its natural origin, coupled with its bioactive properties, makes it an attractive option for researchers and industries alike. As scientific understanding of this compound grows, so too will its commercial and therapeutic significance. Whether you're a formulator, researcher, or consumer, keeping an eye on developments related to Neodiosgenin is undoubtedly worthwhile.